Cas no 339097-73-3 (2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 339097-73-3
• MF: C₁₆H₁₃ClF₃NOS
• MW: 359.793732404709
• CID: 5712841
• PubChem ID: 1486395
• Update Time: 2023-10-15

2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 339097-73-3
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-[(4-chlorophenyl)methylsulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-[(4-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 8H-358S
• AKOS005103122
• Acetamide, 2-[[(4-chlorophenyl)methyl]thio]-N-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H13ClF3NOS/c17-13-6-4-11(5-7-13)9-23-10-15(22)21-14-3-1-2-12(8-14)16(18,19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key： IIOJUVFVCQOIJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 359.0358474g/mol
• Monoisotopic Mass: 359.0358474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 472.4±45.0 °C(Predicted)
• pka: 13.14±0.70(Predicted)